Dibenyldiisocyanate
Description
Dibenyldiisocyanate, also known as Methylene diphenyl diisocyanate (MDI), is an aromatic diisocyanate . It is available in three isomers: 2,2′-MDI, 2,4′-MDI, and 4,4′-MDI. The 4,4′ isomer is the most widely used and is also known as 4,4′-diphenylmethane diisocyanate . This isomer is also known as Pure MDI . MDI reacts with polyols in the manufacture of polyurethane .
Synthesis Analysis
A family of segmented polyurethane elastomers (SPUs) was synthesized using two isocyanates: the rigid 4,4-diphenylmethane diisocyanate (MDI) and the flexible 4,4-dibenzyl diisocyanate (DBDI), alone or as mixtures . A polyester soft segment polyethylene adipate of molar mass 2000gmol1 and a small molecule chain-extender diol, ethylene glycol, were used .
Molecular Structure Analysis
The molecular structure of Dibenyldiisocyanate is based on structures generated from information available in ECHA’s databases . The substance identifiers displayed in the InfoCard are the best available substance name, EC number, CAS number and/or the molecular and structural formulas .
Chemical Reactions Analysis
In the case of diisocyanates, the reactivity of the isocyanate (N=C=O, or NCO) functional group toward water and biological (macro)molecules and the resulting reaction products are key . Two different reaction mechanisms for this transformation are possible, namely “phosgenations first” and "step-wise phosgenations" .
Physical And Chemical Properties Analysis
Dibenyldiisocyanate has a molecular formula of C15H10N2O2 . It appears as a white or pale yellow solid with a density of 1.230 g/cm3 . It has a melting point of 40 °C (104 °F; 313 K) and a boiling point of 314 °C (597 °F; 587 K) . It reacts with water and has a vapor pressure of 0.000005 mmHg at 20 °C .
Safety and Hazards
Dibenyldiisocyanate is classified as a potential human carcinogen and is known to cause cancer in animals . It can cause irritation of skin and mucous membranes, chest tightness, and difficult breathing . The substance is also associated with several hazard statements including H315, H317, H319, H332, H334, H335, H351, H373 .
properties
CAS RN |
1034-24-8 |
|---|---|
Product Name |
Dibenyldiisocyanate |
Molecular Formula |
C16H12N2O2 |
Molecular Weight |
264.28 g/mol |
IUPAC Name |
1-isocyanato-4-[2-(4-isocyanatophenyl)ethyl]benzene |
InChI |
InChI=1S/C16H12N2O2/c19-11-17-15-7-3-13(4-8-15)1-2-14-5-9-16(10-6-14)18-12-20/h3-10H,1-2H2 |
InChI Key |
DISUAGIHWSSUGM-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CCC2=CC=C(C=C2)N=C=O)N=C=O |
Canonical SMILES |
C1=CC(=CC=C1CCC2=CC=C(C=C2)N=C=O)N=C=O |
Other CAS RN |
1034-24-8 |
synonyms |
dibenyldiisocyanate |
Origin of Product |
United States |
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